Cas no 2679828-44-3 (rac-(3R,4S)-4-(4-methoxyphenyl)piperidin-3-amine)

• Product Name: rac-(3R,4S)-4-(4-methoxyphenyl)piperidin-3-amine
• CAS No: 2679828-44-3
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5643213
• PubChem ID: 165916128
• Update Time: 2025-05-24

rac-(3R,4S)-4-(4-methoxyphenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-28272620
• 2679828-44-3
• rac-(3R,4S)-4-(4-methoxyphenyl)piperidin-3-amine

• Inchi： 1S/C12H18N2O/c1-15-10-4-2-9(3-5-10)11-6-7-14-8-12(11)13/h2-5,11-12,14H,6-8,13H2,1H3/t11-,12-/m0/s1
• InChI Key： MOCPLHXIRGIGTA-RYUDHWBXSA-N
• SMILES： O(C)C1C=CC(=CC=1)[C@@H]1CCNC[C@@H]1N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.3Ų

Additional information on rac-(3R,4S)-4-(4-methoxyphenyl)piperidin-3-amine

Professional Introduction to Rac-(3R,4S)-4-(4-methoxyphenyl)piperidin-3-amine (CAS No. 2679828-44-3)

Rac-(3R,4S-4-(4-methoxyphenyl)piperidin-3-amine) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2679828-44-3, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural configuration, featuring a piperidine ring substituted with a 4-methoxyphenyl group at the 4-position and an amine group at the 3-position, makes it a valuable scaffold for designing novel therapeutic agents.

The significance of Rac-(3R,4S-4-(4-methoxyphenyl)piperidin-3-amine) is further underscored by its potential applications in the development of drugs targeting neurological and cardiovascular disorders. Recent advancements in medicinal chemistry have highlighted its role as a key building block in the synthesis of small-molecule inhibitors. These inhibitors are being explored for their ability to modulate specific biological pathways associated with diseases such as Alzheimer's and hypertension.

In the realm of drug discovery, the stereochemistry of Rac-(3R,4S-4-(4-methoxyphenyl)piperidin-3-amine) plays a pivotal role in determining its pharmacological properties. The presence of the (3R,4S) configuration ensures optimal binding affinity to target enzymes and receptors, which is essential for achieving the desired therapeutic effects. This has led to increased interest in developing enantioselective synthetic methodologies to produce this compound with high enantiomeric purity.

Recent studies have demonstrated the compound's efficacy in preclinical models as a potential treatment for cognitive disorders. Researchers have observed that Rac-(3R,4S-4-(4-methoxyphenyl)piperidin-3-amine) can interact with specific neurotransmitter receptors, thereby modulating neuronal activity. These findings are particularly promising for the development of novel therapeutics aimed at improving memory and cognitive function in patients with neurodegenerative conditions.

The synthesis of Rac-(3R,4S-4-(4-methoxyphenyl)piperidin-3-amine) involves complex organic transformations that require precise control over reaction conditions. Advanced catalytic systems and chiral auxiliaries have been employed to achieve high yields and enantiomeric excess. The development of efficient synthetic routes not only facilitates large-scale production but also opens avenues for structural modifications to enhance pharmacological activity.

In addition to its therapeutic potential, Rac-(3R,4S-4-(4-methoxyphenyl)piperidin-3-amine) has been investigated for its role in chemical biology research. Its unique structure allows researchers to probe the mechanisms of various biological processes by serving as a tool compound. For instance, it has been used to study the interaction between neurotransmitter receptors and their ligands, providing insights into the molecular basis of neurological disorders.

The future prospects of Rac-(3R,4S-4-()piperidin-3-amine) are vast, with ongoing research focusing on expanding its applications in drug discovery and therapeutic development. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced pharmacological profiles. As our understanding of biological pathways continues to evolve, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.